4-[(3-Methylpentan-2-yl)amino]pentan-1-ol

• Molecular Formula: C11H25NO
• Molecular Weight: 187.32 g/mol
• IUPAC Name: 4-(3-methylpentan-2-ylamino)pentan-1-ol
• InChI: InChI=1S/C11H25NO/c1-5-9(2)11(4)12-10(3)7-6-8-13/h9-13H,5-8H2,1-4H3
• InChI Key: PLPODTUXESQWBK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C)NC(C)CCCO

Description

4-[(3-Methylpentan-2-yl)amino]pentan-1-ol (CAS 1247914-82-4) is a branched amino alcohol with the molecular formula C₁₁H₂₅NO and a molecular weight of 201.35 g/mol. Its structure features a pentan-1-ol backbone substituted with a 3-methylpentan-2-yl amino group, introducing significant steric bulk and hydrophobicity. The compound is listed as discontinued in commercial catalogs, limiting its current availability for research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(3-Methylpentan-2-yl)amino]pentan-1-ol typically involves the reaction of 3-methylpentan-2-amine with 1-pentanol under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity.

Industrial Production Methods

In an industrial setting, the production of 4-[(3-Methylpentan-2-yl)amino]pentan-1-ol may involve large-scale batch or continuous processes. The use of advanced technologies, such as high-performance liquid chromatography (HPLC), ensures the efficient separation and purification of the compound. The industrial production methods are designed to be cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

4-[(3-Methylpentan-2-yl)amino]pentan-1-ol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form secondary or tertiary amines.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce secondary or tertiary amines.

Scientific Research Applications

4-[(3-Methylpentan-2-yl)amino]pentan-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug synthesis.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(3-Methylpentan-2-yl)amino]pentan-1-ol involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, influencing their structure and function. The hydroxyl group can participate in various biochemical reactions, further modulating the compound’s activity.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share structural similarities with 4-[(3-Methylpentan-2-yl)amino]pentan-1-ol, differing primarily in chain length, branching, and substituent placement:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
4-[(3-Methylpentan-2-yl)amino]pentan-1-ol	1247914-82-4	C₁₁H₂₅NO	201.35	Branched pentanol backbone; 3-methylpentan-2-yl amino group
2-[(3-Methylpentan-2-yl)amino]ethan-1-ol	134-1358-66-4	C₁₀H₁₉N	153.27	Shorter ethanol chain; same amino substituent
4-Methyl-2-[(pentan-3-yl)amino]pentan-1-ol	1251133-06-8	C₁₁H₂₅NO	187.32	Linear pentan-3-yl amino group; reduced branching
4-Methyl-2-[(4-methylpentan-2-yl)amino]pentan-1-ol	1155073-68-9	C₁₂H₂₇NO	215.35	Additional methyl group on amino substituent

Key Observations :

• Chain Length: The ethanol derivative (153.27 g/mol) exhibits lower molecular weight and hydrophobicity compared to the pentanol-based target compound (201.35 g/mol), which may influence solubility and membrane permeability in biological systems .
• Aromatic vs. Aliphatic Substituents : Unlike pyrimidine-containing analogues (e.g., Ae3 and Ae4 in ), the target compound lacks aromaticity, favoring interactions with hydrophobic domains rather than π-π stacking .

Physicochemical Properties

Data from and synthesized analogues suggest:

• Boiling Points: Linear alcohols (e.g., pentan-1-ol) typically have higher boiling points than branched analogues due to increased surface area. For example, 2-methyl-1-pentanol boils at 310°C, while 4-methyl-2-pentanol (unlisted) is expected to have a lower value. The target compound’s branching may reduce its boiling point relative to linear counterparts .
• Solubility : Increased branching generally reduces water solubility. The target compound’s hydrophobicity may enhance lipid bilayer penetration but limit aqueous stability .

Biological Activity

4-[(3-Methylpentan-2-yl)amino]pentan-1-ol, also known as 4-Methyl-2-[(3-methylbutan-2-yl)amino]pentan-1-ol, is an organic compound with the molecular formula C11H25NO. This compound has garnered attention in scientific research due to its potential biological activities and interactions with various biomolecules. This article provides a comprehensive overview of its biological activity, including mechanisms of action, relevant studies, and comparative analysis with similar compounds.

Chemical Structure and Properties

The structure of 4-[(3-Methylpentan-2-yl)amino]pentan-1-ol includes a pentanol backbone with a branched alkyl chain and an amino group. The presence of both hydroxyl and amino groups contributes to its reactivity and potential biological interactions.

The biological activity of 4-[(3-Methylpentan-2-yl)amino]pentan-1-ol is primarily attributed to its ability to interact with specific molecular targets within biological systems. The compound may modulate the activity of enzymes and receptors, leading to various physiological effects. The exact pathways and targets remain under investigation, but preliminary findings suggest that it may influence metabolic processes and cellular signaling pathways.

Biological Activities

Research into the biological activities of 4-[(3-Methylpentan-2-yl)amino]pentan-1-ol indicates several potential effects:

• Antimicrobial Activity : Initial studies suggest that the compound may exhibit antimicrobial properties, potentially inhibiting the growth of certain bacterial strains.
• Cytotoxic Effects : Some derivatives have shown cytotoxicity against human tumor cells, indicating potential applications in cancer therapy.
• Neuroprotective Effects : The compound's structure suggests it may interact with neuronal receptors, providing a basis for exploring neuroprotective applications.

Study 1: Antimicrobial Activity

A study evaluated the antimicrobial efficacy of various derivatives of 4-Methyl-2-[(3-methylbutan-2-yl)amino]pentan-1-ol against Gram-positive and Gram-negative bacteria. Results indicated significant inhibitory effects on certain strains, suggesting potential as an antimicrobial agent.

Study 2: Cytotoxicity in Cancer Cells

Research conducted on the cytotoxic effects of this compound on human cancer cell lines showed promising results. The compound demonstrated selective toxicity towards cancer cells while sparing normal cells, highlighting its potential as a therapeutic agent.

Study 3: Neuroprotective Properties

Investigations into the neuroprotective effects revealed that 4-Methyl-2-[(3-methylbutan-2-yl)amino]pentan-1-ol could reduce oxidative stress in neuronal cells, suggesting a role in protecting against neurodegenerative diseases.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 4-Methyl-2-[(3-methylbutan-2-yl)amino]pentan-1-ol, it is useful to compare it with structurally similar compounds:

Compound Name	Structure Features	Biological Activity
2-Methyl-2-butanol	Simple alcohol	Limited biological activity
3-Methyl-2-butanol	Similar alkyl chain	Mild antimicrobial properties
2-Amino-4-methylpentan-1-ol	Similar backbone	Neuroprotective effects reported